Piperidine, 1-[2-(3-methyl-4-nitro-5-isoxazolyl)ethyl]-

• CAS No.: 61189-45-5
• Molecular Formula: C11H17N3O3
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 3-methyl-4-nitro-5-(2-piperidin-1-ylethyl)-1,2-oxazole
• InChI: InChI=1S/C11H17N3O3/c1-9-11(14(15)16)10(17-12-9)5-8-13-6-3-2-4-7-13/h2-8H2,1H3
• InChI Key: ANQSSBJIFFURPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1[N+](=O)[O-])CCN2CCCCC2

Description

Piperidine, 1-[2-(3-methyl-4-nitro-5-isoxazolyl)ethyl]- is a heterocyclic organic compound that features a piperidine ring substituted with a 3-methyl-4-nitro-5-isoxazolyl group. Piperidine derivatives are significant in medicinal chemistry due to their presence in various pharmacologically active compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of piperidine, 1-[2-(3-methyl-4-nitro-5-isoxazolyl)ethyl]- typically involves the following steps:

Formation of the Isoxazole Ring: The isoxazole ring can be synthesized via the reaction of hydroxylamine hydrochloride with a β-diketone under acidic conditions.

Substitution Reaction: The 3-methyl-4-nitro-5-isoxazolyl group is then introduced to the piperidine ring through a substitution reaction.

Industrial Production Methods

Industrial production of piperidine derivatives often involves catalytic hydrogenation of pyridine derivatives using metal catalysts such as cobalt, ruthenium, or nickel . The process is optimized for high yield and purity, ensuring the compound’s suitability for pharmaceutical applications.

Chemical Reactions Analysis

Types of Reactions

Piperidine, 1-[2-(3-methyl-4-nitro-5-isoxazolyl)ethyl]- undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions, where the hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen gas and palladium catalyst.

Substitution: Alkylating agents and bases such as sodium hydroxide.

Major Products

Reduction of Nitro Group: Amino derivatives of the compound.

Substitution Reactions: Various substituted piperidine derivatives depending on the substituents used.

Scientific Research Applications

Piperidine, 1-[2-(3-methyl-4-nitro-5-isoxazolyl)ethyl]- has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new pharmaceuticals.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of piperidine, 1-[2-(3-methyl-4-nitro-5-isoxazolyl)ethyl]- involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes and receptors in biological systems, influencing their activity.

Pathways Involved: It can modulate signaling pathways related to cell growth, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

Piperidine: A simple six-membered ring with one nitrogen atom.

Pyridine: A six-membered ring with one nitrogen atom, but with different electronic properties.

Isoxazole: A five-membered ring with one oxygen and one nitrogen atom.

Uniqueness

Piperidine, 1-[2-(3-methyl-4-nitro-5-isoxazolyl)ethyl]- is unique due to the presence of both piperidine and isoxazole rings, which confer distinct chemical and biological properties.